3-O-Acetyl-16alpha-hydroxydehydrotrametenolic acid

• IUPAC Name: 2-(3-acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methylhept-5-enoic acid
• InChI: InChI=1S/C32H48O5/c1-19(2)10-9-11-21(28(35)36)27-24(34)18-32(8)23-12-13-25-29(4,5)26(37-20(3)33)15-16-30(25,6)22(23)14-17-31(27,32)7/h10,12,14,21,24-27,34H,9,11,13,15-18H2,1-8H3,(H,35,36)
• InChI Key: DLBLMTCYISHWGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(C1C(CC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)O)C(=O)O)C
• Molecular Formula: C32H48O5
• Molecular Weight: 512.7 g/mol

Description

3-O-Acetyl-16alpha-hydroxydehydrotrametenolic acid is a complex organic compound with the chemical formula C₃₃H₅₂O₅ . This compound is a member of the triterpenoid family, which is known for its diverse biological activities and presence in various natural sources .

Preparation Methods

The synthesis of 3-O-Acetyl-16alpha-hydroxydehydrotrametenolic acid involves multiple steps. One common method includes the acetylation of 3-hydroxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methylhept-5-enoic acid using acetic anhydride under controlled conditions . Industrial production methods often involve the use of advanced catalytic processes to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert it into alcohols.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups like hydroxyl or acetyl groups are replaced by other substituents.

Scientific Research Applications

3-O-Acetyl-16alpha-hydroxydehydrotrametenolic acid has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other complex organic molecules.

Biology: Studies have shown its potential in modulating biological pathways, making it a candidate for drug development.

Medicine: It exhibits anti-inflammatory and anticancer properties, which are being explored for therapeutic applications.

Industry: It is used in the production of high-value chemicals and pharmaceuticals.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets and pathways. It has been found to inhibit enzymes like phospholipase A2 and modulate signaling pathways involved in inflammation and cancer . The exact mechanism involves binding to active sites of these enzymes, thereby preventing their normal function .

Comparison with Similar Compounds

Similar compounds include other triterpenoids like 3-epidehydropachymic acid and ganoderic acid . Compared to these, 3-O-Acetyl-16alpha-hydroxydehydrotrametenolic acid is unique due to its specific acetyl and hydroxyl functional groups, which confer distinct biological activities .